![molecular formula C10H13ClFNO B1523477 2-(Cyclopropylmethoxy)-4-fluoroaniline hydrochloride CAS No. 1333994-64-1](/img/structure/B1523477.png)
2-(Cyclopropylmethoxy)-4-fluoroaniline hydrochloride
Overview
Description
2-(Cyclopropylmethoxy)-4-fluoroaniline hydrochloride (CMF) is an organic compound that belongs to the class of heterocyclic compounds. It is a white powder that is soluble in water and has a melting point of 183-185°C. CMF is used in a variety of scientific research applications due its unique properties. It is used as a building block in the synthesis of various pharmaceuticals and other compounds. It is also used in the synthesis of fluorescent probes, fluorescent dyes, and other organic compounds.
Scientific Research Applications
Synthesis and Chemical Reactivity
- Convenient Preparation of Fluoroalkenes : A study describes the synthesis of 2-fluoro-3-alkoxy-1,3-butadienes from chlorofluorocyclopropanes, highlighting fluoroalkenes' utility in cycloaddition reactions, which could be relevant for the synthesis or modification of fluoroaniline derivatives (Patrick et al., 2002).
Biological Applications and Bioactivation
- Bioactivation of Fluoroanilines : Research on the metabolism and bioactivation of fluoroanilines, including 4-fluoroaniline, shows that these compounds can undergo cytochrome P450-dependent monooxygenation, leading to the formation of reactive benzoquinoneimines. This process is significant for understanding the biological activity and potential toxicity of fluoroaniline derivatives (Rietjens & Vervoort, 1991).
Imaging and Sensing Applications
- Fluorescent Probes for Biological Imaging : A study on the development of cyanine-based fluorescent probes highlights their application in optical imaging and drug delivery. Such probes, designed for near-infrared (NIR) fluorescence imaging, demonstrate the potential use of fluoroaniline derivatives in creating sensitive imaging agents for biomedical research (Gorka et al., 2018).
properties
IUPAC Name |
2-(cyclopropylmethoxy)-4-fluoroaniline;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO.ClH/c11-8-3-4-9(12)10(5-8)13-6-7-1-2-7;/h3-5,7H,1-2,6,12H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTDCLFAAUWMVIQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2=C(C=CC(=C2)F)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClFNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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